methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate

• IUPAC Name: methyl 2-[4-[[3-(hydroxymethyl)piperidine-1-carbothioyl]amino]phenyl]acetate
• InChI: InChI=1S/C16H22N2O3S/c1-21-15(20)9-12-4-6-14(7-5-12)17-16(22)18-8-2-3-13(10-18)11-19/h4-7,13,19H,2-3,8-11H2,1H3,(H,17,22)
• InChI Key: YRKCFMXLOGLBNR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCCC(C2)CO
• Molecular Formula: C16H22N2O3S
• Molecular Weight: 322.4 g/mol

Description

Methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a complex molecule with a unique structure that makes it an ideal candidate for research in the fields of medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells and reducing inflammation in the body. It is also believed to work by reducing pain in the body.
Biochemical and Physiological Effects
Methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been shown to reduce pain in the body.

Advantages and Limitations for Lab Experiments

The advantages of using Methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate in lab experiments include its unique structure, which makes it an ideal candidate for research in various fields. Its potential applications in antitumor, anti-inflammatory, and analgesic research make it a valuable compound for scientific research. However, the limitations of using Methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate in lab experiments include its complex synthesis method and the lack of fully understanding its mechanism of action.

Future Directions

There are several future directions for research on Methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate. These include further studies on its potential as an antitumor, anti-inflammatory, and analgesic agent. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods. Further studies are also needed to determine its potential applications in other fields of scientific research.
Conclusion
In conclusion, Methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate is a complex chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique structure and potential applications in antitumor, anti-inflammatory, and analgesic research make it a valuable compound for scientific research. However, further studies are needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Scientific Research Applications

Methyl [4-({[3-(hydroxymethyl)-1-piperidinyl]carbonothioyl}amino)phenyl]acetate has potential applications in various fields of scientific research. It has been studied for its potential as an antitumor agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory agent due to its ability to reduce inflammation in the body. Additionally, it has been studied for its potential as an analgesic agent due to its ability to reduce pain in the body.